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Compound of Interest

Compound Name: Diethyl 1,2-hydrazinedicarboxylate

Cat. No.: B1346693

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Diethyl 1,2-hydrazinedicarboxylate, a chemical
compound relevant in various research and development applications. The information is
presented to be easily accessible and comparable for scientific professionals.

Core Molecular Data

The fundamental molecular properties of Diethyl 1,2-hydrazinedicarboxylate are summarized

below.
Property Value
Molecular Formula C6H12N204[1][2]
Linear Formula C2H50CONHNHCOOC2H5[3][4][5]
Molecular Weight 176.17[1][2][3][4][5]
Synonyms 1,2-Dicarbethoxyhydrazine[1][3][4][5]

Experimental Protocols

Detailed experimental protocols for the synthesis or use of Diethyl 1,2-
hydrazinedicarboxylate are not available within the scope of this document. For specific
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experimental methodologies, researchers are advised to consult peer-reviewed scientific
literature and established chemical synthesis databases.

Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the compound's name, its chemical
formula, and its molecular weight.

Diethyl 1,2-hydrazinedicarboxylate has formula __ [SPPINPYN resultsin o o647 oimol
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Molecular Property Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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